Cas no 897759-26-1 (2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 897759-26-1
• MF: C₂₉H₂₈N₂O₆
• MW: 500.542428016663
• CID: 6013120
• PubChem ID: 16825344
• Update Time: 2025-07-17

2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• AKOS001819911
• 2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
• 897759-26-1
• 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• F1609-0458

• Inchi： 1S/C29H28N2O6/c1-4-36-21-11-9-19(10-12-21)28(33)25-17-31(18-27(32)30-20-7-6-8-22(15-20)35-3)26-14-13-23(37-5-2)16-24(26)29(25)34/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key： IXFDWNAVRXNJKY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CN1C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 500.19473662g/mol
• Monoisotopic Mass: 500.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.2Ų

Additional information on 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Recent Advances in the Study of 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS: 897759-26-1)

The compound 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS: 897759-26-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline core and multiple ethoxy and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Researchers have employed X-ray crystallography and molecular docking studies to map the binding interactions, revealing critical hydrogen bonds and hydrophobic interactions that contribute to its selectivity and potency.

In addition to its target engagement, the pharmacokinetic profile of 897759-26-1 has been a focal point of recent research. Studies have demonstrated favorable oral bioavailability and metabolic stability in rodent models, making it a viable candidate for further development. Advanced formulations, such as nanoparticle-based delivery systems, are being explored to enhance its solubility and tissue distribution, addressing some of the challenges associated with its physicochemical properties.

Recent preclinical evaluations have highlighted the compound's efficacy in disease models. For instance, in a murine model of rheumatoid arthritis, 897759-26-1 significantly reduced joint inflammation and cartilage degradation, outperforming standard therapies in some metrics. These findings are supported by biomarker analyses, which indicate modulation of key inflammatory pathways. Similarly, in oncology models, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, suggesting potential for combination therapy regimens.

Despite these promising results, challenges remain. Toxicity studies have identified dose-dependent hepatotoxicity in long-term exposure scenarios, prompting efforts to refine the compound's structure to mitigate adverse effects. Computational chemistry approaches are being leveraged to design analogs with improved safety profiles while retaining therapeutic efficacy. Furthermore, the scalability of its synthesis is under scrutiny, with recent advancements in green chemistry offering more sustainable and cost-effective production routes.

In conclusion, 2-6-ethoxy-3-(4-ethoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS: 897759-26-1) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and potential therapeutic applications underscore the need for continued investigation. Future studies will likely focus on translational research, including clinical trials, to fully realize its therapeutic promise.